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Compound of Interest

Compound Name: Mao-B-IN-12

Cat. No.: B12409698 Get Quote

Product Name: Monoamine Oxidase B (MAO-B) Inhibitor (Represented by MAO-B-IN-2)

Catalogue Number: [Specify Catalogue Number]

For Research Use Only. Not for use in diagnostic procedures.

Description
Monoamine Oxidase B (MAO-B) is a key enzyme in the catabolism of monoamine

neurotransmitters, including dopamine.[1][2][3] Inhibition of MAO-B increases the levels of

dopamine in the brain and is a therapeutic strategy for neurodegenerative diseases such as

Parkinson's disease.[2][4][5] MAO-B-IN-2 is a selective and competitive inhibitor of MAO-B with

an IC50 value of 0.51 μM.[6] It also shows inhibitory activity against Butyrylcholinesterase

(BChE) with an IC50 of 7.00 μM.[6] This document provides detailed information on the

solubility of this inhibitor and protocols for its use in research applications.

Chemical Properties
Property Value

Molecular Formula C18H11ClO3

Molecular Weight 310.73 g/mol

Appearance Solid (White to yellow)

CAS Number 1253978-24-3

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12409698?utm_src=pdf-interest
https://www.dovepress.com/monoamine-oxidase-b-in-cancers-implications-for-therapeutics-and-progn-peer-reviewed-fulltext-article-JIR
https://pmc.ncbi.nlm.nih.gov/articles/PMC8925102/
https://en.wikipedia.org/wiki/Monoamine_oxidase_B
https://pmc.ncbi.nlm.nih.gov/articles/PMC8925102/
https://www.mdpi.com/1424-8247/18/11/1677
https://www.researchgate.net/publication/51433469_Elucidating_the_Mechanism_of_Action_and_Potential_Interactions_of_MAO-B_Inhibitors
https://www.medchemexpress.com/mao-b-in-2.html
https://www.medchemexpress.com/mao-b-in-2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility Data
The solubility of the MAO-B inhibitor in various solvents is crucial for the preparation of stock

solutions and for conducting in vitro and in vivo experiments. The following table summarizes

the available solubility data for MAO-B-IN-2 as a representative compound. It is important to

note that using newly opened, anhydrous DMSO is recommended as hygroscopic DMSO can

significantly impact product solubility.[6][7]

Solvent Concentration Remarks

DMSO 10 mg/mL (32.18 mM)
Ultrasonic and warming to

80°C may be required.[6]

DMSO & Corn Oil (1:9) ≥ 0.5 mg/mL
This protocol yields a clear

solution.[6]

DMSO, PEG300, Tween-80, &

Saline
0.5 mg/mL

This protocol yields a

suspended solution.[6]

PEG400 -
Formulation for oral

administration.

0.2% Carboxymethyl cellulose -
Formulation for oral

administration (suspension).[8]

0.25% Tween 80 and 0.5%

Carboxymethyl cellulose
-

Formulation for oral

administration.[8]

Biological Activity and Mechanism of Action
MAO-B is an enzyme located on the outer mitochondrial membrane that catalyzes the oxidative

deamination of biogenic and xenobiotic amines.[3] This process is critical in the metabolism of

neurotransmitters like dopamine.[9] MAO-B inhibitors act by binding to the active site of the

enzyme, thereby preventing the breakdown of dopamine.[1] This leads to an increase in the

concentration of dopamine in the synaptic cleft, which can alleviate symptoms associated with

dopamine deficiency, such as in Parkinson's disease.[2] The inhibition can be competitive,

where the inhibitor competes with the substrate for the active site.[1]
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Storage and Stability
Store the solid compound at 4°C and protect from light.[6] Stock solutions prepared in DMSO

should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light.

[6][7] Avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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